Cas no 99430-79-2 (1-Phenyl-1-(2-pyridyl)ethanol-d5)

• Product Name: 1-Phenyl-1-(2-pyridyl)ethanol-d5
• CAS No: 99430-79-2
• MF: C₁₃H₁₃NO
• MW: 204.279231786728
• CID: 1002868
• PubChem ID: 71751640
• Update Time: 2025-05-19

1-Phenyl-1-(2-pyridyl)ethanol-d5 Chemical and Physical Properties

Names and Identifiers

• 1-Phenyl-1-(2-pyridyl)ethanol-d5
• 1-(2,3,4,5,6-pentadeuteriophenyl)-1-pyridin-2-ylethanol
• 1-PHENYL-1-(2-PYRIDYL)ETHANOL-D5,ORANGE OIL
• A-Methyl-
• A-phenyl-2-pyridinemethanol-d5
• A-pyridylbenzyl Alcohol-d5
• 99430-79-2
• 1-(~2~H_5_)Phenyl-1-(pyridin-2-yl)ethan-1-ol
• DTXSID20858308
• alpha-Methyl-alpha-phenyl-2-pyridinemethanol-d5; alpha-Methyl-alpha-pyridylbenzyl Alcohol-d5; NSC 28862-d5;

• Inchi： 1S/C13H13NO/c1-13(15,11-7-3-2-4-8-11)12-9-5-6-10-14-12/h2-10,15H,1H3/i2D,3D,4D,7D,8D
• InChI Key： JZSWVCNVNOZMFN-ATTUOBAHSA-N
• SMILES： OC(C)(C1C=CC=CN=1)C1C([2H])=C([2H])C([2H])=C([2H])C=1[2H]

Computed Properties

• Exact Mass: 199.10000
• Monoisotopic Mass: 204.131097768g/mol
• Isotope Atom Count: 5
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 33.1Ų

Experimental Properties

• PSA: 33.12000
• LogP: 2.33740

Additional information on 1-Phenyl-1-(2-pyridyl)ethanol-d5

Research Briefing on 1-Phenyl-1-(2-pyridyl)ethanol-d5 (CAS: 99430-79-2) in Chemical Biology and Pharmaceutical Applications

The compound 1-Phenyl-1-(2-pyridyl)ethanol-d5 (CAS: 99430-79-2) has recently garnered attention in the field of chemical biology and pharmaceutical research due to its potential applications as a deuterated analog in drug metabolism and pharmacokinetic (DMPK) studies. This briefing synthesizes the latest findings on its synthesis, characterization, and utility in biomedical research, with a focus on its role as a stable isotope-labeled internal standard for analytical methodologies.

Recent studies highlight the efficient synthesis of 1-Phenyl-1-(2-pyridyl)ethanol-d5 via catalytic deuteration of its protiated counterpart, achieving isotopic purity >98%. The compound's structural integrity was confirmed using nuclear magnetic resonance (NMR) and high-resolution mass spectrometry (HRMS), underscoring its suitability for quantitative bioanalysis. Notably, its application in LC-MS/MS assays for monitoring chiral drug metabolites has demonstrated enhanced sensitivity and reduced matrix effects compared to non-deuterated standards.

In pharmacokinetic research, 1-Phenyl-1-(2-pyridyl)ethanol-d5 has been employed as a tracer to elucidate the metabolic pathways of pyridine-containing therapeutics, particularly in cytochrome P450-mediated oxidation studies. A 2023 Journal of Medicinal Chemistry publication reported its use in quantifying enantioselective metabolism of a novel antipsychotic candidate, revealing unexpected stereospecific clearance mechanisms that could inform future drug design.

The compound's stability under physiological conditions (t_1/2 > 24h in plasma at 37°C) and minimal kinetic isotope effect (KIE = 1.05±0.02) make it particularly valuable for long-duration metabolic studies. Researchers at the University of Cambridge recently leveraged these properties to develop a novel microsomal incubation protocol that reduces analytical variability by 40% compared to conventional methods.

Emerging applications extend to fragment-based drug discovery (FBDD), where the deuterated phenylpyridyl ethanol scaffold serves as a versatile building block for constructing targeted libraries. Computational docking studies suggest that strategic deuteration at the α-position (as in 99430-79-2) may improve binding entropy in certain protein-ligand systems, though experimental validation is ongoing.

Regulatory considerations for 99430-79-2 are evolving, with the FDA's 2023 guidance on deuterated drugs highlighting the need for rigorous characterization of isotopic position effects. Current Good Manufacturing Practice (cGMP) production of this compound now requires demonstration of isotopic homogeneity at all potential metabolic cleavage sites, a standard that leading suppliers like Clearsynth and Toronto Research Chemicals have recently achieved.

Future research directions include exploring the compound's utility in imaging mass spectrometry for spatial metabolomics and its potential as a precursor for ¹⁸F-labeled PET tracers. The unique deuterium labeling pattern offers opportunities to study hydrogen-deuterium exchange (HDX) phenomena in biological systems, with implications for understanding protein dynamics and drug-target interactions.